Cas no 494-08-6 (Glucovanillin)

• Product Name: Glucovanillin
• CAS No: 494-08-6
• MF: C₁₄H₁₈O₈
• MW: 314.287925243378
• MDL: MFCD00210591
• CID: 37763
• PubChem ID: 3648225
• Update Time: 2025-10-30

Glucovanillin Chemical and Physical Properties

Names and Identifiers

• Glucovanillin
• 4-(beta-D-Glucopyranosyloxy)-3-methoxybenzaldehyde
• Vanillin 4-O-β-D-Glucoside
• Vanillin4-O-b-D-Glucoside
• GLUCOVANILLIN(P)
• Vanillin 4-O-beta-D-glucoside
• Vanillin 4-O-β-D-Glu
• 3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• Vanillin 4-O-b-D-Glucoside
• H81U1KBS6E
• AK112686
• 4-o-(beta-d-glucopyranosyl)vanillin
• API0004571
• AX8132107
• C19808
• 494G086
• Benzaldehyde, 4-(beta-D-glucopyranosyloxy)-3-methoxy-
• 3-metho
• 4-Formyl-2-methoxyphenyl beta-D-glucopyranoside
• Vanilloside
• ZINC00104975
• AKOS016295649
• 4-formyl-2-methoxyphenyl beta-D-galactopyranoside
• Vanillin 4-O-(c)micro-D-Glucoside
• VS-03262
• SY113198
• SCHEMBL1646304
• FT-0675779
• DTXSID40871695
• MFCD09025610
• Z57728541
• BCP30057
• starbld0040985
• B1999-093052
• 1093407-53-4
• 3-methoxy-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}benzaldehyde
• 4-formyl-2-methoxyphenyl hexopyranoside
• 83662-01-5
• MFCD00210591
• 3-methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• Glucovanillin - Natural
• EN300-26583999
• CHEBI:168797
• SCHEMBL20991565
• AKOS001204135
• 3-Methoxy-4-((3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde

• MDL： MFCD00210591
• Inchi： 1S/C14H18O8/c1-20-9-4-7(5-15)2-3-8(9)21-14-13(19)12(18)11(17)10(6-16)22-14/h2-5,10-14,16-19H,6H2,1H3
• InChI Key： LPRNQMUKVDHCFX-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 314.10000
• Monoisotopic Mass: 314.10016753 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.29
• XLogP3: -1.6
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.481
• Melting Point: 189-190°
• Boiling Point: 574.7°C at 760 mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.628
• PSA: 125.68000
• LogP: -1.31360
• Specific Rotation: D20 -89.9° (water)

Glucovanillin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides

Additional information on Glucovanillin

Glucovanillin (CAS No. 494-08-6): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Glucovanillin, with the CAS No. 494-08-6, is a naturally occurring glycoside derivative of vanillin, a compound widely recognized for its sweet, creamy vanilla aroma. This compound has garnered significant attention in the food, pharmaceutical, and cosmetic industries due to its unique properties and versatile applications. In this article, we delve into the scientific, commercial, and consumer-driven aspects of Glucovanillin, addressing key questions and trends that dominate search engines and AI-driven queries.

The chemical structure of Glucovanillin consists of vanillin bonded to a glucose molecule, which enhances its solubility and stability compared to free vanillin. This characteristic makes it a preferred ingredient in formulations requiring controlled release or prolonged shelf life. Researchers and manufacturers often explore Glucovanillin as a natural flavor enhancer or a bioactive compound in functional foods and nutraceuticals. Its CAS No. 494-08-6 is frequently searched by professionals seeking technical data, safety profiles, or sourcing information.

One of the hottest topics surrounding Glucovanillin is its role in the clean-label movement. Consumers today demand transparency in ingredient lists, favoring natural over synthetic additives. Glucovanillin, derived from plant sources like vanilla beans or ferulic acid, aligns perfectly with this trend. Searches for "natural vanilla alternatives" or "sustainable flavor ingredients" often lead to discussions about Glucovanillin as a viable option. Its ability to impart a consistent flavor profile while meeting regulatory standards for natural claims has made it a staple in organic and health-focused products.

In the pharmaceutical sector, Glucovanillin is studied for its potential antioxidant and anti-inflammatory properties. Recent studies highlight its metabolites, such as vanillic acid, which may contribute to health benefits like cardiovascular protection or neuroprotection. These findings have spurred interest in Glucovanillin as a functional ingredient in dietary supplements, often linked to searches like "vanillin glycosides health benefits" or "natural anti-aging compounds."

The cosmetic industry also leverages Glucovanillin for its fragrance stability and skin-conditioning effects. As consumers shift toward "green beauty," queries for "plant-derived fragrance stabilizers" or "vanilla-based skincare" have risen. Glucovanillin's mild scent and compatibility with sensitive skin formulations make it a popular choice for perfumes, lotions, and serums.

From a market perspective, the demand for Glucovanillin is driven by the expanding vanilla flavor market, projected to grow annually by 5-7%. Challenges like vanilla bean price volatility have accelerated research into cost-effective production methods, including biocatalytic synthesis or fermentation-based processes. Professionals often search for "Glucovanillin suppliers" or "synthetic vs. natural vanillin derivatives" to navigate sourcing decisions.

In conclusion, Glucovanillin (CAS No. 494-08-6) stands at the intersection of science, sustainability, and consumer preferences. Its multifaceted applications—from flavoring to therapeutics—coupled with its alignment with global trends like clean labeling and green chemistry, ensure its relevance in future innovations. Whether you're a formulator, researcher, or enthusiast, understanding this compound’s potential can unlock new opportunities in your field.